2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide

• IUPAC Name: 2-[4-(4-chlorophenyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C11H10ClN3O/c12-9-3-1-8(2-4-9)10-5-15(7-14-10)6-11(13)16/h1-5,7H,6H2,(H2,13,16)
• InChI Key: RQNHUOUQOOGJOM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN(C=N2)CC(=O)N)Cl
• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol

Description

2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and withdrawal symptoms from alcohol and opioids. Clonidine is a selective alpha-2 adrenergic agonist that works by reducing the sympathetic nervous system's activity.

Mechanism of Action

2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide works by selectively stimulating alpha-2 adrenergic receptors in the brain and peripheral nervous system. This leads to a decrease in sympathetic nervous system activity, resulting in a decrease in heart rate and blood pressure.
Biochemical and Physiological Effects:
2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide's biochemical and physiological effects include a decrease in heart rate, blood pressure, and sympathetic nervous system activity. It also has sedative effects and can cause dry mouth, dizziness, and constipation.

Advantages and Limitations for Lab Experiments

2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide has several advantages for lab experiments, including its selective alpha-2 adrenergic agonist activity and its ability to decrease sympathetic nervous system activity. However, it also has limitations, including its sedative effects and potential for dry mouth and constipation.

Future Directions

2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide's potential therapeutic uses continue to be studied, including its use in treating neuropathic pain, post-traumatic stress disorder, and other anxiety disorders. Additionally, new formulations of 2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide are being developed to improve its efficacy and reduce its side effects.

Synthesis Methods

2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide can be synthesized by reacting 4-chlorobenzyl cyanide with 2-imidazolidinone in the presence of sodium amide. The product is then hydrolyzed with hydrochloric acid to obtain 2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide.

Scientific Research Applications

2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide has been extensively studied for its potential therapeutic uses in various medical conditions. It has been shown to be effective in reducing blood pressure, anxiety, and ADHD symptoms. 2-[4-(4-chlorophenyl)-1H-imidazol-1-yl]acetamide has also been studied for its potential use in treating opioid withdrawal symptoms.